4-(Difluoromethyl)piperidin-4-amine

• Molecular Formula: C6H12F2N2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 4-(difluoromethyl)piperidin-4-amine
• InChI: InChI=1S/C6H12F2N2/c7-5(8)6(9)1-3-10-4-2-6/h5,10H,1-4,9H2
• InChI Key: ZZEYDEMXBLYGAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C(F)F)N

Description

4-(Difluoromethyl)piperidin-4-amine is a piperidine derivative featuring a difluoromethyl group at the 4-position of the piperidine ring and a primary amine at the same carbon. This structure confers unique electronic and steric properties, making it a valuable scaffold in medicinal chemistry. The difluoromethyl group enhances metabolic stability and lipophilicity, while the amine group facilitates hydrogen bonding and target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Difluoromethyl)piperidin-4-amine typically involves the introduction of the difluoromethyl group into the piperidine ring. One common method is the reaction of piperidine with difluoromethylating agents under controlled conditions. For example, the use of difluoromethyl sulfone or difluoromethyl iodide in the presence of a base can lead to the formation of 4-(Difluoromethyl)piperidin-4-amine .

Industrial Production Methods: Industrial production of 4-(Difluoromethyl)piperidin-4-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards .

Chemical Reactions Analysis

Acylation Reactions

The secondary amine undergoes acylation with electrophilic reagents such as acyl chlorides or anhydrides. This reaction typically proceeds under basic conditions (e.g., triethylamine) to neutralize the generated HCl. For example:
$\text{4 Difluoromethyl piperidin 4 amine}+\text{AcCl}\rightarrow \text{N Acetyl derivative}$

The difluoromethyl group remains inert during acylation, preserving its electronic and steric effects .

Alkylation Reactions

The amine group participates in alkylation with alkyl halides or sulfonates. The reaction occurs via an S_N2 mechanism under basic conditions, yielding N-substituted piperidines:
$\text{R X}+\text{4 Difluoromethyl piperidin 4 amine}\rightarrow \text{N Alkylated product}$

Steric hindrance from the difluoromethyl group may influence regioselectivity in unsymmetrical alkylating agents .

Reductive Amination

In the presence of aldehydes/ketones and reducing agents (e.g., NaBH₃CN), the compound undergoes reductive amination to form tertiary amines:
$\text{RCHO}+\text{4 Difluoromethyl piperidin 4 amine}\xrightarrow{\text{NaBH}_3\text{CN}}\text{N Alkyl tertiary amine}$

This method is widely used to introduce diversely substituted side chains .

Condensation Reactions

The amine participates in Mannich reactions with formaldehyde and secondary amines to form β-amino alcohols:
$\text{Formaldehyde}+\text{Secondary amine}+\text{4 Difluoromethyl piperidin 4 amine}\rightarrow \text{Mannich base}$

The difluoromethyl group enhances the stability of intermediates via inductive effects .

Hofmann Elimination

Under strong basic conditions (e.g., KOH/EtOH), the compound undergoes Hofmann elimination to yield an unsaturated piperidine derivative:
$\text{4 Difluoromethyl piperidin 4 amine}\xrightarrow{\text{KOH EtOH}}\text{4 Difluoromethyl 1 2 3 4 tetrahydropyridine}$

This reaction is sensitive to steric factors introduced by the difluoromethyl group .

Nucleophilic Substitution

The difluoromethyl group can act as a leaving group in nucleophilic aromatic substitution (S_NAr) reactions under alkaline conditions:
$\text{4 Difluoromethyl piperidin 4 amine}+\text{Nu}^-\rightarrow \text{Substituted piperidine}+\text{F}^-$

Fluorine’s electronegativity facilitates this process, though reaction rates are slower compared to trifluoromethyl analogs .

Mechanistic Insights

• Steric Effects : The difluoromethyl group at the 4-position creates steric hindrance, slowing reactions at the adjacent amine site .

• Electronic Effects : Fluorine’s electron-withdrawing nature increases the amine’s nucleophilicity, enhancing reactivity in acylation/alkylation .

• Tautomerization : Imine-enamine tautomerization has been observed in copper-catalyzed cycloaromatization, suggesting potential for forming fused heterocycles .

Scientific Research Applications

4-(Difluoromethyl)piperidin-4-amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antiviral, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-(Difluoromethyl)piperidin-4-amine involves its interaction with specific molecular targets and pathways. The difluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to modulation of their activity. This can result in various biological effects, such as inhibition of viral replication or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Fluorinated Substituents

a) 1-[4-(Difluoromethyl)-6-(1-ethyl-5-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]piperidin-4-amine

• Molecular Formula : C₁₆H₂₂F₂N₆
• The difluoromethyl group and pyrimidine ring enhance π-stacking and hydrophobic interactions.

b) 1-(4-Fluorobenzyl)piperidin-4-amine

• Molecular Formula : C₁₂H₁₅FN₂
• Fluorine’s inductive effect stabilizes the molecule against oxidative metabolism .

c) 4-[4-(Difluoromethoxy)phenyl]pyrimidin-2-amine

• Molecular Formula : C₁₁H₁₀F₂N₂O
• Key Features: The difluoromethoxy group on the phenyl ring enhances membrane permeability and resistance to enzymatic degradation compared to non-fluorinated analogues .

Piperidin-4-amine Derivatives with Non-Fluorinated Substituents

a) 1-Acetylpiperidin-4-amine

• Molecular Formula : C₇H₁₄N₂O
• Key Features: Acetylation of the amine reduces basicity (pKa ~7.5 vs. This modification is common in prodrug designs .

b) N-(2,4-Dimethylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine

• Molecular Formula : C₂₃H₂₅N₇
• Key Features : The pteridinyl and phenylpiperazinyl groups expand the compound’s planar surface area, favoring interactions with kinase or GPCR targets. However, the lack of fluorine may reduce metabolic stability .

a) M22: 1-Benzyl-N-(2,4-dichlorophenethyl)piperidin-4-amine

• Molecular Formula : C₂₀H₂₅Cl₂N₃
• Biological Activity : A NEDD8 Activating Enzyme (NAE) inhibitor with GI₅₀ values in the low µM range against cancer cells. The dichlorophenethyl group enhances hydrophobic binding to the enzyme’s active site .

b) 3-(Piperidin-4-ylmethoxy)pyridine Derivatives

• Key Features : These LSD1 inhibitors (Ki = 29 nM) demonstrate the piperidine amine’s role in substrate mimicry. The pyridinyloxy group facilitates interactions with the FAD cofactor .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Biological Activity/Properties	Reference
4-(Difluoromethyl)piperidin-4-amine	C₆H₁₂F₂N₂	Difluoromethyl, primary amine	Enhanced metabolic stability, H-bonding
1-[4-(Difluoromethyl)pyrimidin-2-yl]…	C₁₆H₂₂F₂N₆	Pyrimidinyl, difluoromethyl	95% purity, potential kinase inhibition
1-(4-Fluorobenzyl)piperidin-4-amine	C₁₂H₁₅FN₂	Fluorobenzyl	Improved receptor binding affinity
M22 (NAE inhibitor)	C₂₀H₂₅Cl₂N₃	Benzyl, dichlorophenethyl	Anticancer (GI₅₀ ~1 µM)
1-Acetylpiperidin-4-amine	C₇H₁₄N₂O	Acetylated amine	Prodrug potential, reduced basicity

Key Findings and Insights

Fluorine’s Role: Difluoromethyl and fluorinated aryl groups (e.g., in ) improve metabolic stability and target affinity compared to non-fluorinated analogues like 1-acetylpiperidin-4-amine .

Amine Functionality : Primary amines (e.g., in 4-(Difluoromethyl)piperidin-4-amine) exhibit stronger hydrogen-bonding capacity than secondary or acetylated amines, critical for enzyme inhibition (e.g., LSD1, NAE) .

Synthetic Accessibility: Fluorinated piperidines often require specialized fluorinating agents, whereas non-fluorinated derivatives (e.g., acetylated amines) are synthesized via straightforward acylations .

Biological Activity

4-(Difluoromethyl)piperidin-4-amine is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of drug development. This article explores the biological activity of this compound, focusing on its mechanisms, structure-activity relationships (SAR), and therapeutic implications.

Chemical Structure and Properties

4-(Difluoromethyl)piperidin-4-amine features a piperidine ring substituted with a difluoromethyl group. The presence of fluorine atoms can significantly influence the compound's biological properties, including its metabolic stability and receptor interaction profiles.

Research indicates that compounds with piperidine structures often interact with various biological targets, including receptors and enzymes. The difluoromethyl substitution may enhance binding affinity and selectivity due to increased lipophilicity and electronic effects.

• G Protein-Coupled Receptors (GPCRs) : A study highlighted the role of piperidine derivatives as agonists for GPR119, a GPCR involved in insulin secretion and glucose metabolism. The incorporation of difluoromethyl groups was shown to improve agonist activity and reduce hERG inhibition, which is crucial for cardiac safety in drug development .
• P2X3 Receptor Antagonism : Another investigation into related piperidine compounds demonstrated that modifications can lead to significant antagonistic activity at the P2X3 receptor, which is implicated in pain pathways. The introduction of fluorinated groups enhanced metabolic stability while maintaining efficacy .
• CXCR4 Modulation : 4-(Difluoromethyl)piperidin-4-amine analogs have been studied for their ability to modulate the CXCR4 receptor, which plays a role in immune response and cancer metastasis. Compounds targeting this receptor showed promise in inhibiting cell migration, suggesting potential therapeutic applications in oncology .

Structure-Activity Relationships (SAR)

The SAR studies provide insights into how structural modifications affect biological activity:

Compound Modification	Effect on Activity	Reference
Addition of difluoromethyl group	Increased binding affinity to GPCRs
Fluorination at aromatic rings	Enhanced metabolic stability
Substitution on piperidine nitrogen	Altered receptor selectivity

These modifications highlight the importance of fluorine in enhancing pharmacokinetic properties while optimizing therapeutic efficacy.

Case Study 1: GPR119 Agonists

In a preclinical study, derivatives of piperidine with difluoromethyl substitutions were evaluated for their ability to stimulate insulin secretion in diabetic models. The findings indicated that these compounds effectively lowered plasma glucose levels, showcasing their potential as anti-diabetic agents .

Case Study 2: Pain Management

In animal models of neuropathic pain, piperidine derivatives exhibited significant anti-nociceptive effects. The compounds increased mechanical withdrawal thresholds, indicating their potential utility in treating chronic pain conditions .

Q & A

What are the optimal synthetic routes for preparing 4-(Difluoromethyl)piperidin-4-amine, and how do reaction conditions influence yield and purity?

Answer:
The synthesis typically involves nucleophilic substitution or alkylation of piperidine precursors. For example:

• Alkylation : Reacting a piperidin-4-amine derivative with difluoromethyl halides under basic conditions (e.g., K₂CO₃ or NaH) in polar aprotic solvents (e.g., DMF or acetonitrile) .
• Fluorination : Introducing fluorine via fluorinating agents (e.g., DAST or Deoxo-Fluor) to a hydroxyl or ketone intermediate, followed by amine protection/deprotection steps .
  Industrial-scale methods optimize solvent choice and catalyst loading to enhance purity (>95%) . Key variables include temperature (40–80°C), reaction time (12–24 hr), and stoichiometric ratios (1:1.2 amine:alkylating agent).

How can researchers characterize the structural and electronic properties of 4-(Difluoromethyl)piperidin-4-amine?

Answer:
Use a combination of:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm substitution patterns (e.g., δ~70–80 ppm for CF₂ in ¹⁹F NMR) .
• Mass Spectrometry (HRMS) : Validate molecular weight (e.g., [M+H]⁺ at m/z 163.08) and fragmentation patterns .
• X-ray Crystallography : Resolve conformational preferences (e.g., chair vs. boat piperidine ring) .
• Computational Methods : DFT calculations (e.g., B3LYP/6-31G*) to analyze electronic effects of the difluoromethyl group on amine basicity .

What role does the difluoromethyl group play in modulating the compound’s physicochemical and biological properties?

Answer:
The CF₂ group:

• Reduces Basicity : Electron-withdrawing effects lower the pKa of the amine (ΔpKa ~1–2 units), enhancing membrane permeability .
• Improves Metabolic Stability : Fluorine resists oxidative degradation (e.g., cytochrome P450 enzymes) .
• Alters Conformation : Steric and electronic effects influence binding to biological targets (e.g., hydrogen-bonding vs. hydrophobic interactions) .

How does 4-(Difluoromethyl)piperidin-4-amine behave under oxidative conditions?

Answer:
The compound exhibits moderate stability to oxidants like KMnO₄ or H₂O₂. In acidic conditions, the piperidine ring may undergo partial oxidation to form N-oxide derivatives. Kinetic studies (UV-Vis or HPLC monitoring) reveal pseudo-first-order degradation rates (k = 1.2 × 10⁻³ min⁻¹ at pH 7.4) .

What strategies are employed to study structure-activity relationships (SAR) for derivatives of this compound?

Answer:

• Substituent Variation : Modify the difluoromethyl group (e.g., CF₃, CHF₂) or amine position to assess effects on target binding .
• Biological Assays : Test derivatives against enzyme targets (e.g., kinases) or in cellular models (IC₅₀ determination) .
• Physicochemical Profiling : Measure logP, solubility, and permeability (e.g., PAMPA assay) to correlate SAR with pharmacokinetics .

What challenges arise in the conformational analysis of 4-(Difluoromethyl)piperidin-4-amine?

Answer:

• Ring Flexibility : The piperidine ring adopts multiple conformers (chair, twist-boat), complicating NMR and crystallographic analysis .
• Fluorine Stereoelectronics : The CF₂ group’s gauche effect may bias substituent orientation, requiring dynamic NMR or variable-temperature studies .

How can researchers mitigate low yields in the synthesis of 4-(Difluoromethyl)piperidin-4-amine derivatives?

Answer:

• Protection/Deprotection : Use Boc or Fmoc groups to shield the amine during fluorination .
• Catalytic Optimization : Employ Pd/C or Ni catalysts for selective C–F bond formation .
• Purification : Utilize column chromatography (silica gel, eluent: EtOAc/hexane) or recrystallization (ethanol/water) to isolate high-purity products .

What analytical techniques address solubility issues in biological assays?

Answer:

• Co-solvent Systems : Use DMSO (≤5% v/v) or cyclodextrins to enhance aqueous solubility .
• Salt Formation : Prepare HCl or citrate salts to improve crystallinity and dissolution .
• Surfactant-Assisted Delivery : Incorporate Tween-80 or Cremophor EL for in vivo studies .

How does the compound’s reactivity compare to non-fluorinated piperidine analogs?

Answer:

• Nucleophilicity : The amine is less nucleophilic (CF₂ reduces electron density), slowing alkylation or acylation reactions .
• Acid Sensitivity : The CF₂ group increases susceptibility to acid-catalyzed ring-opening reactions (e.g., in HCl/MeOH) .

What computational tools predict the metabolic fate of 4-(Difluoromethyl)piperidin-4-amine?

Answer:

• ADMET Predictors : Software like Schrödinger’s QikProp or SwissADME estimates metabolic sites (e.g., N-dealkylation, hydroxylation) .
• Docking Simulations : AutoDock Vina or MOE models interactions with CYP450 isoforms (e.g., CYP3A4) to identify labile positions .